Cas no 921938-54-7 (1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-)
921938-54-7 structure
Product Name:1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
CAS No:921938-54-7
MF:C11H9N3O
MW:199.208661794662
CID:802988
PubChem ID:24229468
Update Time:2025-04-19
1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
- 3-(4-Isocyanatophenyl)-1-methyl-1H-pyrazole
- 3-(4-isocyanatophenyl)-1-methylpyrazole
- J-510718
- AKOS006223645
- 921938-54-7
- FT-0761717
- 3-(4-isocyanatophenyl)-1-methyl-1H-pyrazole, AldrichCPR
- DTXSID00640187
- MFCD09702347
-
- Inchi: 1S/C11H9N3O/c1-14-7-6-11(13-14)9-2-4-10(5-3-9)12-8-15/h2-7H,1H3
- InChI Key: ZKEJKACUGXVHKW-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CC(=CC=1)C1C=CN(C)N=1
Computed Properties
- Exact Mass: 199.07500
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.2Ų
Experimental Properties
- Density: 1.17
- Melting Point: 67 °C
- Boiling Point: 333.7°C at 760 mmHg
- Flash Point: 155.6°C
- Refractive Index: 1.612
- PSA: 47.25000
- LogP: 2.05440
- Sensitiveness: Moisture Sensitive/Lachrymatory
1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Security Information
- Hazard Statement: Harmful/Corrosive/Lachrymatory/Moisture Sensitive
-
Hazardous Material Identification:
1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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